2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[2-(2-methoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[2-(2-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C19H19N3O3S/c1-24-16-6-3-2-5-14(16)10-11-20-18(23)13-26-19-9-8-15(21-22-19)17-7-4-12-25-17/h2-9,12H,10-11,13H2,1H3,(H,20,23)
• InChI Key: AVNTYGKVNYTKKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)CSC2=NN=C(C=C2)C3=CC=CO3
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[2-(2-methoxyphenyl)ethyl]acetamide is a chemical compound that belongs to the class of sulfhydryl-containing compounds. It is a promising compound for scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Different techniques for the synthesis of compounds related to 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[2-(2-methoxyphenyl)ethyl]acetamide have been explored. For example, Kosolapova et al. (2013) investigated the reactions of 3-chloro-5-methoxy-4-[(4-methylphenyl)sulfanyl]-2(5H)-furanone with various nitrogen-containing binucleophilic agents, leading to the formation of pyridazin-3(2H)-one derivatives among others (Kosolapova et al., 2013).

• Structural Characterization : The structural aspects of related compounds have been characterized using techniques like X-ray crystallography, as done by Kosolapova et al. (2013) for certain derivatives (Kosolapova et al., 2013).

Potential Applications

• Antimicrobial and Anticancer Properties : Some studies have focused on the antimicrobial and anticancer activities of related compounds. For instance, El-Shehry et al. (2020) synthesized compounds with furan-2-yl components and evaluated their antimicrobial activity against various bacterial and fungal strains (El-Shehry et al., 2020). Horishny et al. (2021) investigated the anticancer activity of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives, finding potent effects against certain leukemia cell lines (Horishny et al., 2021).

• Bioactivity Studies : Further studies have been conducted to explore the bioactivity of related compounds. For example, Nagarsha et al. (2023) synthesized novel derivatives and tested their antimicrobial activity, finding effective antibacterial and antifungal properties (Nagarsha et al., 2023).